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Compound of Interest

Compound Name:
(R)-1-Phenylbut-3-en-1-amine

hydrochloride

Cat. No.: B152160 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for (R)-1-Phenylbut-3-en-1-
amine hydrochloride

This guide provides a comprehensive overview of the safety, handling, and toxicological

properties of (R)-1-Phenylbut-3-en-1-amine hydrochloride, tailored for researchers,

scientists, and professionals in drug development.

Chemical Identification and Physical Properties
(R)-1-Phenylbut-3-en-1-amine hydrochloride is a white to off-white solid. It is recommended

to be stored in a refrigerator.
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Identifier Value

IUPAC Name (R)-1-phenylbut-3-en-1-amine hydrochloride

CAS Number 132312-93-7[1]

Molecular Formula C₁₀H₁₄ClN

Molecular Weight 183.68 g/mol

Physical Form White to off-white solid

Purity 95%

Storage Temperature Refrigerator

InChI Key FRNZDHMKEKWBTM-HNCPQSOCSA-N

Hazard Identification and Classification
This compound is classified as hazardous. The signal word for this chemical is "Warning".

Hazard Class Hazard Statement

Acute toxicity, Oral H302: Harmful if swallowed

Skin irritation H315: Causes skin irritation

Eye irritation H319: Causes serious eye irritation

Specific target organ toxicity — single exposure

(Respiratory tract irritation)
H335: May cause respiratory irritation

First-Aid Measures
Detailed first-aid protocols are crucial for immediate and effective response to exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[2]

Skin Contact

Immediately remove contaminated clothing and

shoes.[2] Wash the affected area with plenty of

soap and water for at least 15 minutes.[2] Seek

medical attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do.[2] Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting.[3] Rinse mouth with

water.[3] Never give anything by mouth to an

unconscious person.[3] Call a physician or

poison control center immediately.[3]

Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Safe Handling
Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[2]

Use only in a well-ventilated area, preferably under a chemical fume hood.[2][3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Wash hands thoroughly after handling.[2]

Avoid contact with skin, eyes, and clothing.[2]
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Storage Conditions
Store in a tightly closed container.[3]

Keep in a cool, dry, and well-ventilated place.[3]

Store in a refrigerator as recommended.

Keep away from incompatible materials such as strong oxidizing agents.[3]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and containment.

Step Procedure

1. Evacuation
Evacuate personnel from the immediate area of

the spill.

2. Ventilation Ensure adequate ventilation.

3. Personal Protection
Wear appropriate personal protective equipment

(PPE), including respiratory protection.

4. Containment
Prevent further leakage or spillage if it is safe to

do so.

5. Cleanup

For solid spills, carefully sweep up the material

and place it into a suitable, labeled container for

disposal.[3] Avoid generating dust. For liquid

spills, absorb with an inert material (e.g., sand,

earth) and place in a chemical waste container.

[3]

6. Decontamination
Clean the spill area thoroughly with a suitable

decontaminating agent.

7. Disposal
Dispose of the waste in accordance with local,

state, and federal regulations.[3]
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Experimental Protocols
General Handling of Amine Hydrochlorides

Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment,

considering the potential hazards of all chemicals and manipulations involved.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including, but not

limited to, safety glasses with side shields or goggles, a flame-retardant lab coat, and

compatible chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood is required.

Weighing: When weighing the solid material, do so in a ventilated enclosure or a fume hood

to avoid inhalation of dust particles.

Dissolution: When dissolving the solid, add it slowly to the solvent to control any potential

exothermic reactions.

Waste Disposal: All waste materials containing the compound should be collected in a

designated, labeled hazardous waste container for proper disposal according to institutional

and regulatory guidelines.
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Spill Occurs

Immediate Actions

Containment & Cleanup

Final Steps
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Caption: Spill Response Workflow for (R)-1-Phenylbut-3-en-1-amine hydrochloride.
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Route of Exposure

Immediate First Aid

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
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Wash with Soap & Water (15 min)
Flush Eyes with Water (15 min)

Rinse Mouth
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Caption: First-Aid Decision Tree for Exposure Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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